Cas no 1372962-66-7 (2-phenylazetidine-2-carboxylic acid)

2-Phenylazetidine-2-carboxylic acid is a chiral azetidine derivative featuring a phenyl substituent at the 2-position, making it a valuable building block in organic synthesis and medicinal chemistry. Its constrained four-membered ring structure imparts unique steric and electronic properties, enhancing its utility in the design of peptidomimetics and bioactive compounds. The carboxylic acid functionality allows for further derivatization, enabling incorporation into more complex molecular frameworks. This compound is particularly useful in the development of protease inhibitors and other pharmacologically active agents due to its ability to mimic natural amino acids while conferring improved metabolic stability. High purity and well-defined stereochemistry ensure reproducibility in research applications.
2-phenylazetidine-2-carboxylic acid structure
1372962-66-7 structure
Product Name:2-phenylazetidine-2-carboxylic acid
CAS No:1372962-66-7
MF:C10H11NO2
MW:177.199842691422
CID:5304096
Update Time:2025-06-11

2-phenylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylazetidine-2-carboxylic acid
    • 2-Azetidinecarboxylic acid, 2-phenyl-
    • 2-phenylazetidine-2-carboxylic acid
    • Inchi: 1S/C10H11NO2/c12-9(13)10(6-7-11-10)8-4-2-1-3-5-8/h1-5,11H,6-7H2,(H,12,13)
    • InChI Key: NQFJVVZTNXTAJU-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C=CC=CC=2)CCN1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 211
  • XLogP3: -1.2
  • Topological Polar Surface Area: 49.3

2-phenylazetidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-100MG
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
100MG
¥ 1,920.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-250MG
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
250MG
¥ 3,075.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-500MG
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
500MG
¥ 5,121.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-1G
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
1g
¥ 7,682.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-5G
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
5g
¥ 23,047.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-100mg
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
100mg
¥1920.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-250mg
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
250mg
¥3075.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-500mg
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
500mg
¥5121.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-1g
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
1g
¥7682.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1437-100.0mg
2-phenylazetidine-2-carboxylic acid
1372962-66-7 95%
100.0mg
¥1920.0000 2025-04-12

Additional information on 2-phenylazetidine-2-carboxylic acid

Recent Advances in the Study of 2-Phenylazetidine-2-Carboxylic Acid (CAS: 1372962-66-7): A Comprehensive Research Brief

2-Phenylazetidine-2-carboxylic acid (CAS: 1372962-66-7) is a structurally unique azetidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its four-membered azetidine ring and phenyl substitution, has emerged as a promising scaffold for drug discovery due to its potential biological activities and synthetic versatility. Recent studies have explored its applications in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and infectious diseases.

The synthesis of 2-phenylazetidine-2-carboxylic acid has been optimized in recent years, with several research groups reporting efficient routes to access this compound and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis approach that improved both yield and enantiomeric purity. This advancement is particularly significant as the stereochemistry of the molecule has been shown to critically influence its biological activity and pharmacokinetic properties.

Pharmacological investigations of 2-phenylazetidine-2-carboxylic acid have revealed interesting structure-activity relationships. The compound has shown moderate inhibitory activity against certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Moreover, recent in vitro studies have indicated that derivatives of this scaffold exhibit anti-inflammatory properties by modulating specific cytokine pathways. These findings were further supported by molecular docking studies that identified potential binding interactions with key inflammatory targets.

In the context of drug development, 2-phenylazetidine-2-carboxylic acid serves as a valuable building block for the creation of more complex pharmaceutical compounds. Its constrained ring structure offers advantages in terms of metabolic stability and conformational restriction, which are desirable properties in drug design. Recent patent filings (2023-2024) have disclosed several novel derivatives based on this core structure, with claimed activities ranging from antimicrobial to anticancer effects.

The physicochemical properties of 2-phenylazetidine-2-carboxylic acid have been thoroughly characterized in recent studies. Its moderate solubility and stability profile make it suitable for various formulation approaches. However, challenges remain in optimizing its bioavailability, as the compound exhibits limited membrane permeability in certain experimental models. Current research efforts are focused on prodrug strategies and formulation technologies to address these limitations.

Looking forward, the potential applications of 2-phenylazetidine-2-carboxylic acid continue to expand. Ongoing preclinical studies are investigating its utility as a chiral auxiliary in asymmetric synthesis and as a lead compound for the development of novel therapeutic agents. The unique structural features of this molecule, combined with recent synthetic and pharmacological advancements, position it as an important compound in contemporary medicinal chemistry research.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.